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Compound of Interest

Compound Name: Dexlansoprazole

Cat. No.: B1670344 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential guidance on the

personal protective equipment (PPE), operational procedures, and disposal plans for

Dexlansoprazole.

Personal Protective Equipment (PPE)
When handling Dexlansoprazole, a comprehensive approach to personal protection is

necessary to minimize exposure and ensure safety. The following table summarizes the

recommended PPE.
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Protection Type Recommended Equipment Key Considerations

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate in some

workplaces.

Must be tested and approved

under appropriate government

standards such as OSHA 29

CFR 1910.133 or EU EN166.

[1]

Hand Protection Protective gloves.

Selection should be based on

an evaluation of the possible

hazards to hands and skin, the

duration of use, the physical

conditions of the workplace,

and the chemical resistance

and physical properties of the

glove material.[1] Butyl rubber

or Viton™ gloves are

suggested.[2]

Skin and Body Protection

Laboratory coat, close-toed

footwear, and impervious

clothing.

Protective clothing must be

selected based on the hazards

present in the workplace, the

physical environment, and the

duration of exposure.[1][3]

Respiratory Protection

Use only with adequate

general and local exhaust

ventilation. In case of

insufficient ventilation, wear a

suitable respirator.

Engineering controls are the

primary means of controlling

exposure.[1][3]

Note: Occupational Exposure Limits (OSHA PEL, NIOSH REL, ACGIH TLV) for

Dexlansoprazole are not available.[1]

Hazard Identification and First Aid
Dexlansoprazole is associated with the following hazards:

Causes skin irritation (H315)[1]
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Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

In the event of exposure, the following first aid measures should be taken:

Exposure Route First Aid Procedure

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[1] Seek

medical advice if irritation occurs.[1]

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes, removing contact lenses if

present and easy to do.[1] Continue rinsing and

seek immediate medical attention.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen.[1] Call a poison center or doctor if

you feel unwell.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

[4] Never give anything by mouth to an

unconscious person and call a doctor or Poison

Control Center immediately.[4]

Operational and Disposal Plans
Handling Procedures:

Avoid contact with skin, eyes, and personal clothing.[1]

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area.[1]

Minimize dust generation and accumulation.[1]
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Keep the container tightly closed when not in use.[1]

Do not eat, drink, or smoke while handling.[1]

Storage:

Store in a tightly-closed container in a cool, dry, well-ventilated area away from incompatible

substances and sources of ignition.[1]

Recommended long-term storage is at 2-8°C.[1]

Spill Management:

Wear appropriate personal protective equipment.[3]

Ensure adequate ventilation.[3]

Prevent further leakage or spillage if safe to do so.[3]

Absorb the spill with inert material (e.g., diatomite, universal binders) and place it into a

suitable disposal container.[1][3]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[1]

Consult local, state, and federal regulations for proper disposal.[1] Do not let the product

enter drains, other waterways, or soil.[1]

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate PPE

when handling Dexlansoprazole.
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Hazard Assessment

PPE Selection

Action

Start: Handling Dexlansoprazole

Identify Task:
- Weighing
- Dissolving

- Transferring

Eye/Face Protection:
- Safety Glasses with side shields (minimum)

- Goggles for splash risk
- Face shield for high splash risk

All Tasks

Hand Protection:
- Chemical-resistant gloves
(e.g., Butyl rubber, Viton™)

All Tasks

Body Protection:
- Lab Coat (minimum)

- Impervious clothing for large quantities

All Tasks

Respiratory Protection:
- Work in well-ventilated area

- Use fume hood for dust/aerosols
- Consider respirator if ventilation is inadequate

Assess Ventilation
& Dust/Aerosol Potential

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Dexlansoprazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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